5-Chloro-2-[4-(3,5-dimethoxybenzoyl)piperazin-1-yl]-4-methyl-1,3-benzothiazole

• IUPAC Name: [4-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-(3,5-dimethoxyphenyl)methanone
• InChI: InChI=1S/C21H22ClN3O3S/c1-13-17(22)4-5-18-19(13)23-21(29-18)25-8-6-24(7-9-25)20(26)14-10-15(27-2)12-16(11-14)28-3/h4-5,10-12H,6-9H2,1-3H3
• InChI Key: BYDVXIGDDDELSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1N=C(S2)N3CCN(CC3)C(=O)C4=CC(=CC(=C4)OC)OC)Cl
• Molecular Formula: C21H22ClN3O3S
• Molecular Weight: 431.9 g/mol

Description

The compound “5-Chloro-2-[4-(3,5-dimethoxybenzoyl)piperazin-1-yl]-4-methyl-1,3-benzothiazole” is a complex organic molecule that contains several functional groups. It has a benzothiazole ring which is a heterocyclic compound, also known as an aromatic compound that contains a ring that is partially composed of atoms other than carbon (in this case, nitrogen and sulfur). The molecule also contains a piperazine ring, which is a common feature in many pharmaceutical drugs.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and the functional groups it contains. For instance, the presence of a benzothiazole ring might contribute to its aromaticity and stability, while the piperazine ring might influence its basicity.

Mechanism of Action

Target of Action

The primary target of this compound is the α1-adrenoceptor . Adrenoceptors are a class of G protein-coupled receptors that are targets of the catecholamines, especially norepinephrine and epinephrine.

Mode of Action

The compound acts as an antagonist at the α1-adrenoceptor . Antagonists bind to receptors but do not activate them. This blocks the receptor and prevents it from responding to other molecules that would normally activate it.

Pharmacokinetics

The compound was evaluated for drug likeness or “drugability” according to lipinski’s rule of five (ro5), which is a rule of thumb to evaluate if a chemical compound with a certain pharmacological or biological activity has properties that would make it a likely orally active drug in humans .

Result of Action

The compound has shown moderate antagonistic activities against α1-AR . This could result in a decrease in blood pressure and vascular tone, among other effects.

Safety and Hazards

The safety and hazards associated with this compound are not known without additional information. It’s important to handle all chemical compounds with appropriate safety measures.

Future Directions

The future research directions for this compound could involve exploring its potential uses in various fields, such as pharmaceuticals or materials science. Further studies could also aim to optimize its synthesis process or investigate its mechanism of action.